BENGHE Foundational & Exploratory

Check Availability & Pricing

Commercial Suppliers of Diphenylmethanol-d5:
A Technical Guide for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Diphenylmethanol-d5

Cat. No.: B121720

For Immediate Release

This technical guide provides researchers, scientists, and drug development professionals with
a comprehensive overview of commercial suppliers of Diphenylmethanol-d5 (also known as
Benzhydrol-d5), a deuterated analog of diphenylmethanol. This document summarizes key
technical data for easy comparison, outlines a representative experimental protocol for its
application as an internal standard in liquid chromatography-tandem mass spectrometry (LC-
MS/MS), and provides visualizations of the experimental workflow.

Diphenylmethanol-d5 is a valuable tool in analytical chemistry, primarily utilized as an internal
standard for the quantification of analytes with structural similarities, such as modafinil and its
metabolites. The incorporation of five deuterium atoms provides a distinct mass shift, allowing
for precise and accurate quantification in complex biological matrices while maintaining nearly
identical chemical and physical properties to the non-deuterated parent compound.

Commercial Suppliers and Technical Data

Several reputable suppliers offer Diphenylmethanol-d5 for research purposes. The following
tables summarize the available products and their key technical specifications.

Table 1: Commercial Suppliers of Diphenylmethanol-d5
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Supplier

Product Name(s)

Catalog Number Example

Santa Cruz Biotechnology, Inc.

Benzhydrol-d5

sc-210873

LGC Standards

Diphenyl-d5-methyl Alcohol
(phenyl-d5), Benzhydrol-d5

TRC-D477225

MedChemExpress Diphenylmethanol-d5 HY-W004059S
Toronto Research Chemicals Diphenylmethanol-d5 D477225
Sigma-Aldrich Diphenylmethanol-d5 Inquire

Table 2: Technical and Physical Data of Diphenylmethanol-d5

Property Value Source

CAS Number 95450-78-5 Santa Cruz Biotechnology[1]
Molecular Formula C13H7Ds0 Santa Cruz Biotechnology[1]
Molecular Weight 189.26 g/mol Santa Cruz Biotechnology[1]
Appearance White to Off-White Solid LGC Standards

Purity >95% (Typically =98%) LGC Standards

Isotopic Purity

>99% atom % D

LGC Standards

Solubility

Soluble in Methanol,

Acetonitrile, Chloroform

LGC Standards

Application in Research: A Representative
Experimental Protocol

While specific application notes for Diphenylmethanol-d5 are not always publicly available

from suppliers, its primary use is as an internal standard in LC-MS/MS for quantitative

bioanalysis. The following is a representative protocol for the quantification of a structurally

related analyte, such as modafinil, in human plasma. This protocol is based on established

methodologies for similar analyses.
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Objective: To determine the concentration of an analyte in human plasma using LC-MS/MS
with Diphenylmethanol-d5 as an internal standard.

Materials:

Human plasma samples
e Analyte standard
o Diphenylmethanol-d5 (Internal Standard - IS)
e Methanol (LC-MS grade)
¢ Acetonitrile (LC-MS grade)
e Formic acid (LC-MS grade)
o Water (LC-MS grade)
e Solid-phase extraction (SPE) cartridges
o LC-MS/MS system with an electrospray ionization (ESI) source
Procedure:
o Preparation of Stock Solutions:
o Prepare a 1 mg/mL stock solution of the analyte in methanol.
o Prepare a 1 mg/mL stock solution of Diphenylmethanol-d5 (IS) in methanol.
o Preparation of Calibration Standards and Quality Control (QC) Samples:

o Prepare a series of calibration standards by spiking known concentrations of the analyte
stock solution into blank human plasma.

o Prepare QC samples at low, medium, and high concentrations in the same manner.

o Sample Preparation (Solid-Phase Extraction):
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o To 100 pL of plasma sample (calibration standard, QC, or unknown), add 10 pL of the
Diphenylmethanol-d5 working solution (e.g., 100 ng/mL).

o Vortex mix for 30 seconds.

o Condition the SPE cartridge with methanol followed by water.

o Load the plasma sample onto the SPE cartridge.

o Wash the cartridge with a weak organic solvent (e.g., 5% methanol in water).
o Elute the analyte and IS with a strong organic solvent (e.g., acetonitrile).

o Evaporate the eluate to dryness under a gentle stream of nitrogen.

o Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

e LC-MS/MS Analysis:

o Liquid Chromatography:

Column: C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 um).
= Mobile Phase A: 0.1% formic acid in water.
= Mobile Phase B: 0.1% formic acid in acetonitrile.
» Gradient elution to separate the analyte and IS.
= Flow rate: 0.3 mL/min.
= Injection volume: 5 pL.
o Tandem Mass Spectrometry:
» |onization mode: Electrospray ionization (ESI), positive mode.

= Monitor the precursor-to-product ion transitions (Multiple Reaction Monitoring - MRM)
for both the analyte and Diphenylmethanol-d5.
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= Analyte (e.g., Modafinil): m/z 274.1 -> 167.1

» Diphenylmethanol-d5 (I1S): m/z 190.1 -> 110.1 (Hypothetical transition, requires
experimental optimization)

o Data Analysis:

[e]

Integrate the peak areas of the analyte and the IS.

Calculate the peak area ratio of the analyte to the IS.

o

Construct a calibration curve by plotting the peak area ratios against the known

[¢]

concentrations of the calibration standards.

Determine the concentration of the analyte in the unknown samples by interpolation from

[¢]

the calibration curve.

Visualizing the Workflow

The following diagrams illustrate the key logical and experimental workflows described in this

guide.

Logical Relationship of Components in Quantitative Analysis

Analyte of Interest Internal Standard Biological Matrix
(e.g., Modafinil) (Diphenylmethanol-d5) (e.g., Human Plasma)

P> LC-MS/MS System |«

'

Quantitative Data
(Concentration)

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b121720?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Figure 1: Core components of the quantitative analytical method.

Experimental Workflow for Sample Analysis
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Figure 2: Step-by-step workflow from sample preparation to final result.

Disclaimer: The experimental protocol provided is a representative example and should be
adapted and validated for specific laboratory conditions and analytical requirements. The
hypothetical mass transition for Diphenylmethanol-d5 must be determined empirically.

This technical guide serves as a starting point for researchers interested in utilizing
Diphenylmethanol-d5. For specific product details and certificates of analysis, please refer to

the suppliers' websites.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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